Cas no 134963-38-5 (9-[3-deoxy-3-(dimethylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine)
134963-38-5 structure
Product Name:9-[3-deoxy-3-(dimethylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine
CAS No:134963-38-5
MF:C12H18N6O3
MW:294.309721469879
CID:1236999
PubChem ID:452774
Update Time:2025-04-20
9-[3-deoxy-3-(dimethylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine Chemical and Physical Properties
Names and Identifiers
-
- 9-[3-deoxy-3-(dimethylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine
- 9H-Purin-6-amine, 9-(3-deoxy-3-(dimethylamino)-beta-D-arabinofuranosyl)
- 9H-Purin-6-amine, 9-[3-deoxy-3-(dimethylamino)-.beta.-D-arabinofuranosyl]
- (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-4-(dimethylamino)-5-(hydroxymethyl)oxolan-3-ol
- 134963-38-5
- (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-4-(dimethylamino)-5-(hydroxymethyl)tetrahydrofuran-3-ol
- 3'DiMeNHdA
- DTXSID00159168
- NSC607633
- 3'-(N,N-Dimethylamino)-3'-deoxyadenosine
- NSC 607633
-
- Inchi: 1S/C12H18N6O3/c1-17(2)8-6(3-19)21-12(9(8)20)18-5-16-7-10(13)14-4-15-11(7)18/h4-6,8-9,12,19-20H,3H2,1-2H3,(H2,13,14,15)/t6-,8-,9+,12-/m1/s1
- InChI Key: CNRXXRJDMFDIEY-QRKAXHLRSA-N
- SMILES: O1[C@H]([C@H]([C@@H]([C@H]1CO)N(C)C)O)N1C=NC2C(N)=NC=NC1=2
Computed Properties
- Exact Mass: 294.14424
- Monoisotopic Mass: 294.144
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.9
- Topological Polar Surface Area: 123Ų
Experimental Properties
- Density: 1.7
- Boiling Point: 616.8°C at 760 mmHg
- Flash Point: 326.8°C
- Refractive Index: 1.775
- PSA: 122.55
9-[3-deoxy-3-(dimethylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
134963-38-5 (9-[3-deoxy-3-(dimethylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine) Related Products
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